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Introduction

Rezuforimod is a potent and selective agonist for the formyl peptide receptor 2 (FPR2), a G-
protein coupled receptor expressed on the surface of various immune cells, including
neutrophils.[1] With an EC50 of 0.88 nM, rezuforimod has been identified for its potential anti-
inflammatory properties, notably its ability to inhibit neutrophil adhesion. These application
notes provide a comprehensive guide for researchers interested in investigating the effects of
rezuforimod on primary human neutrophil cultures. The following sections detail the
mechanism of action, protocols for neutrophil isolation and culture, and methodologies for
assessing the functional consequences of FPR2 activation by rezuforimod.

Mechanism of Action: FPR2 Signaling in Neutrophils

FPR2 activation by agonists like rezuforimod initiates a cascade of intracellular signaling
events that modulate neutrophil function. As a G-protein coupled receptor, FPR2 primarily
couples to Gi proteins, leading to the dissociation of the Ga and Gy subunits. This dissociation
triggers multiple downstream pathways critical for neutrophil responses.
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Key signaling pathways activated by FPR2 agonists include:

e Calcium Mobilization: Activation of phospholipase C (PLC) by the GBy subunit leads to the
hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3)
and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, causing a
rapid influx of calcium into the cytoplasm.

 MAPK/ERK Pathway: The Ras/Raf/MEK/ERK signaling cascade can be activated
downstream of FPR2, influencing gene expression and cell survival.

o PI3K/Akt Pathway: Phosphoinositide 3-kinase (PI13K) activation is another critical event,
leading to the activation of Akt (Protein Kinase B), which plays a central role in cell survival,
metabolism, and migration.

The culmination of these signaling events can lead to both pro-inflammatory and anti-
inflammatory responses, depending on the specific ligand and cellular context.
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Caption: FPR2 signaling cascade initiated by rezuforimod in neutrophils.
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Protocols
Protocol 1: Isolation of Primary Human Neutrophils

This protocol describes the isolation of neutrophils from human peripheral blood using density
gradient centrifugation.

Materials:

e Whole blood collected in EDTA or heparin tubes

e Ficoll-Paque PLUS (or similar density gradient medium)
o Dextran solution (3% in 0.9% NacCl)

» Red Blood Cell (RBC) Lysis Buffer

e Hanks' Balanced Salt Solution (HBSS), without Ca2*/Mg?*
o Phosphate Buffered Saline (PBS)

o Fetal Bovine Serum (FBS)

e RPMI 1640 medium

e Trypan blue solution

e Hemocytometer or automated cell counter

Procedure:

 Dilute whole blood 1:1 with PBS.

o Carefully layer the diluted blood over an equal volume of Ficoll-Paque PLUS in a conical
centrifuge tube.

o Centrifuge at 400 x g for 30 minutes at room temperature with the brake off.
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 After centrifugation, four layers will be visible. Carefully aspirate and discard the upper layers
(plasma and mononuclear cells).

o Collect the granulocyte/erythrocyte pellet at the bottom of the tube.

o Resuspend the pellet in HBSS and add Dextran solution to a final concentration of 1%. Mix
gently and allow the erythrocytes to sediment for 30-45 minutes at room temperature.

o Collect the leukocyte-rich supernatant.
o Centrifuge the supernatant at 250 x g for 10 minutes.

o Discard the supernatant and resuspend the cell pellet in RBC Lysis Buffer for 5-10 minutes
at room temperature to lyse any remaining red blood cells.

o Stop the lysis by adding an excess of HBSS and centrifuge at 250 x g for 10 minutes.
e Discard the supernatant and wash the neutrophil pellet twice with HBSS.
¢ Resuspend the final neutrophil pellet in RPMI 1640 medium supplemented with 10% FBS.

o Determine cell viability and count using trypan blue and a hemocytometer. Purity should be
>95% as assessed by morphology on a stained cytospin preparation.

::::::::::

Click to download full resolution via product page

Caption: Workflow for primary human neutrophil isolation.

Protocol 2: Primary Human Neutrophil Culture

Primary human neutrophils are terminally differentiated and have a short lifespan in vitro. The
following conditions can help maintain their viability for short-term experiments (up to 24 hours).
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Materials:

Isolated primary human neutrophils

RPMI 1640 medium supplemented with 10% FBS, 1% Penicillin-Streptomycin, and 2 mM L-
glutamine

Tissue culture-treated plates or flasks

Humidified incubator at 37°C with 5% CO2

Procedure:

Adjust the concentration of the isolated neutrophils to 1-2 x 10° cells/mL in the complete
RPMI 1640 medium.

Plate the cells in the desired culture vessel.

Incubate the cells at 37°C in a humidified 5% CO2 atmosphere.

Neutrophils can be used for experiments immediately after isolation or after a short resting
period (e.g., 30 minutes) in culture.

Application Notes: Investigating the Effects of
Rezuforimod

The following are suggested experimental approaches to characterize the effects of
rezuforimod on primary human neutrophil functions.

Application 1: Chemotaxis Assay

Objective: To determine the effect of rezuforimod on neutrophil migration towards a
chemoattractant.

Methodology (Boyden Chamber Assay):

e Prepare a suspension of isolated neutrophils at 1 x 10° cells/mL in RPMI 1640 with 0.5%
BSA.
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e Pre-incubate neutrophils with varying concentrations of rezuforimod or vehicle control for 30
minutes at 37°C.

e Add a known chemoattractant (e.g., fMLP or IL-8) to the lower wells of a Boyden chamber.
e Place a filter with a 3-5 um pore size over the lower wells.

e Add the pre-incubated neutrophil suspension to the upper wells.

* Incubate the chamber for 60-90 minutes at 37°C in a 5% CO:2 incubator.

 After incubation, remove the filter, fix, and stain it.

e Count the number of neutrophils that have migrated to the lower side of the filter using a
microscope.

Expected Outcome: As an FPR2 agonist, rezuforimod may itself induce chemotaxis. At higher
concentrations, it may lead to receptor desensitization, thereby inhibiting migration towards
other chemoattractants.

Migrated Cells (per high-

Treatment Group Chemoattractant .

power field)
Vehicle Control None Baseline
Vehicle Control fMLP (10 nM) High
Rezuforimod (1 nM) fMLP (10 nM) Potentially Reduced
Rezuforimod (10 nM) fMLP (10 nM) Potentially Reduced
Rezuforimod (100 nM) fMLP (10 nM) Significantly Reduced

Application 2: Oxidative Burst Assay

Objective: To measure the effect of rezuforimod on the production of reactive oxygen species
(ROS) by neutrophils.

Methodology (Dihydrorhodamine 123 Assay):
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e Resuspend isolated neutrophils at 1 x 10° cells/mL in HBSS with Caz*/Mg2*.
o Load the cells with the fluorescent probe Dihydrorhodamine (DHR) 123.

 Incubate the cells with varying concentrations of rezuforimod or vehicle control for 15
minutes.

» Stimulate the neutrophils with a known agonist (e.g., PMA or fMLP). A rezuforimod-only
group should be included to assess its direct effect.

» Measure the fluorescence intensity over time using a plate reader or flow cytometer. The
oxidation of DHR 123 to the fluorescent rhodamine 123 is proportional to ROS production.

Expected Outcome: FPR2 agonism can trigger the assembly and activation of the NADPH
oxidase complex, leading to ROS production. The potency and efficacy of rezuforimod in
inducing an oxidative burst can be quantified.

Mean Fluorescence

Treatment Stimulant ] ] .
Intensity (Arbitrary Units)

Unstimulated None Baseline

Vehicle Control PMA (100 nM) High

Rezuforimod (1 nM) None Increased

Rezuforimod (10 nM) None Increased

Rezuforimod (100 nM) None Increased

Application 3: Degranulation Assay

Objective: To assess the effect of rezuforimod on the release of granule contents from
neutrophils.

Methodology (Myeloperoxidase Assay):

e Resuspend isolated neutrophils at 5 x 10° cells/mL in HBSS with Caz*/Mgz2*.
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e Pre-incubate cells with cytochalasin B for 5 minutes to prevent phagocytosis.

e Add varying concentrations of rezuforimod or vehicle control and incubate for 15-30
minutes at 37°C.

o Centrifuge the samples at 400 x g for 5 minutes.
o Collect the supernatant.

o Measure the activity of myeloperoxidase (MPO), a marker for azurophilic granules, in the
supernatant using a colorimetric assay.

Expected Outcome: Rezuforimod is expected to induce the release of granule contents in a
dose-dependent manner.

Rezuforimod Concentration MPO Activity (OD 450 nm)
0 nM (Control) Baseline

1nM Increased

10 nM Increased

100 nM Increased

Application 4: Adhesion Assay

Objective: To quantify the inhibitory effect of rezuforimod on neutrophil adhesion to endothelial
cells.

Methodology:

o Culture a monolayer of human umbilical vein endothelial cells (HUVECS) in a 96-well plate
until confluent.

o Activate the HUVEC monolayer with TNF-a (10 ng/mL) for 4 hours to upregulate adhesion
molecules.

o Label isolated neutrophils with a fluorescent dye (e.g., Calcein-AM).
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e Pre-incubate the labeled neutrophils with varying concentrations of rezuforimod or vehicle
control for 30 minutes.

e Add the pre-incubated neutrophils to the activated HUVEC monolayer and incubate for 30
minutes at 37°C.

e Gently wash away non-adherent neutrophils.

* Measure the fluorescence of the remaining adherent neutrophils using a fluorescence plate
reader.

Expected Outcome: Consistent with its reported function, rezuforimod is expected to inhibit
neutrophil adhesion to activated endothelial cells in a dose-dependent manner.

. . Adherent Neutrophils (Relative
Rezuforimod Concentration ]
Fluorescence Units)

0 nM (Control) High

1nM Reduced

10 nM Reduced

100 nM Significantly Reduced
Conclusion

These application notes and protocols provide a framework for the detailed investigation of
rezuforimod's effects on primary human neutrophils. By systematically evaluating its impact on
key neutrophil functions, researchers can further elucidate the therapeutic potential of this
potent FPR2 agonist in inflammatory diseases. The provided methodologies can be adapted to
specific research questions and will aid in the comprehensive characterization of
rezuforimod's immunomodulatory properties.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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